2-((4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-chloro-3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[[4-amino-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C15H11ClF3N5O2S/c16-10-4-3-8(6-9(10)15(17,18)19)21-12(25)7-27-14-23-22-13(24(14)20)11-2-1-5-26-11/h1-6H,7,20H2,(H,21,25)
• InChI Key: LWTPMODCVYHDDS-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NN=C(N2N)SCC(=O)NC3=CC(=C(C=C3)Cl)C(F)(F)F
• Molecular Formula: C15H11ClF3N5O2S
• Molecular Weight: 417.8 g/mol

Description

2-((4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-chloro-3-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C15H11ClF3N5O2S and its molecular weight is 417.79. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The compound and its derivatives have been synthesized as part of efforts to discover new drugs with minimized toxicity and enhanced efficacy. Derivatives of 1,2,4-triazol exhibit significant synthetic and pharmacological potential, prompting the study of their synthesis methods, physical and chemical properties, and biological activities. The synthesis involves stages of alkylation and Paal-Knorr condensation, leading to compounds with established physical and chemical characteristics and potential anti-exudative properties (Chalenko et al., 2019).

• Another research highlighted the synthesis of acetamide derivatives through the condensation of 1,2,4-triazole-3-thiol and chloroacetamide in the presence of anhydrous potassium carbonate. These compounds underwent testing for antibacterial, antifungal, and anti-tuberculosis activities, emphasizing the wide range of potential pharmaceutical applications for 1,2,4-triazole derivatives (MahyavanshiJyotindra et al., 2011).

Biological Activities and Potential Applications

• The potential biological activities of these compounds include anti-exudative effects, as demonstrated in experiments with white rats, comparing the effects of synthesized compounds with diclofenac sodium in formalin edema models. A significant percentage of the new derivatives exhibited anti-exudative properties, surpassing the reference drug in some cases, indicating their promise for further investigation as anti-inflammatory agents (Chalenko et al., 2019).

• The antimicrobial screening of N-aryl-acetamide derivatives synthesized through a similar chemical framework revealed their in-vitro antibacterial, antifungal, and anti-tuberculosis potential. The structural elucidation of these compounds provides a foundation for exploring their use in treating infections caused by various pathogens (MahyavanshiJyotindra et al., 2011).